Cas no 2500-79-0 (Adenine, 9-(4-thio-b-L-ribofuranosyl)- (7CI,8CI))
2500-79-0 structure
Product Name:Adenine, 9-(4-thio-b-L-ribofuranosyl)- (7CI,8CI)
CAS No:2500-79-0
MF:C10H13N5O3S
MW:283.306919813156
CID:272617
PubChem ID:98140
Update Time:2025-04-19
Adenine, 9-(4-thio-b-L-ribofuranosyl)- (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenine, 9-(4-thio-b-L-ribofuranosyl)- (7CI,8CI)
- 2-(6-aminopurin-9-yl)-5-(hydroxymethyl)thiolane-3,4-diol
- 4-(6-oxo-1,6-dihydro-purin-9-ylmethyl)-benzoic acid methyl ester
- 6-methyl-9-(4-nitro-benzylideneamino)-7,9-dihydro-purin-8-one
- 9-< 4-Methoxycarbonyl-benzyl> -hypoxanthin
- 9-< 4-Nitro-benzylidenamino> -8-hydroxy-6-methyl-purin
- AC1L7FUG
- NSC212228
- NSC109160
- NSC-82219
- NSC-97111
- NSC82219
- 15023-73-1
- NSC-110342
- 15023-77-5
- NSC-81154
- DTXSID70933896
- NSC110342
- 2500-79-0
- NSC-109160
- 15023-72-0
- 9-(4-thiopentofuranosyl)-9h-purin-6-amine
- NSC97111
- NSC81154
-
- Inchi: 1S/C10H13N5O3S/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)
- InChI Key: SIGIJBMOORTVPB-UHFFFAOYSA-N
- SMILES: S1C(CO)C(C(C1N1C=NC2C(N)=NC=NC1=2)O)O
Computed Properties
- Exact Mass: 283.07409
- Monoisotopic Mass: 283.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.3
- Topological Polar Surface Area: 156A^2
Experimental Properties
- Density: 2.08
- Boiling Point: 657.8°Cat760mmHg
- Flash Point: 351.6°C
- Refractive Index: 1.962
- PSA: 130.31
- LogP: -0.68220
Adenine, 9-(4-thio-b-L-ribofuranosyl)- (7CI,8CI) Suppliers
NewCan Biotech Limited
Gold Member
(CAS:2500-79-0)9-(4-Thio-β-L-ribofuranosyl)-9H-purin-6-amine
Order Number:NC17995
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:08
Price ($):Price inquiry
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Adenine, 9-(4-thio-b-L-ribofuranosyl)- (7CI,8CI) Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
2500-79-0 (Adenine, 9-(4-thio-b-L-ribofuranosyl)- (7CI,8CI)) Related Products
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Recommended suppliers
NewCan Biotech Limited
(CAS:2500-79-0)9-(4-Thio-β-L-ribofuranosyl)-9H-purin-6-amine
Purity:97%
Quantity:10g
Price ($):Inquiry